Cas no 62935-36-8 (2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester)

• Product Name: 2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester
• CAS No: 62935-36-8
• MF: C₈H₉F₃O₃
• MW: 210.150473356247
• CID: 428625
• PubChem ID: 71381790
• Update Time: 2025-04-19

2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester
• 2-methylpropyl 3-oxo-2-(trifluoromethyl)prop-2-enoate
• DTXSID10804213
• 62935-36-8

• Inchi： 1S/C8H9F3O3/c1-5(2)4-14-7(13)6(3-12)8(9,10)11/h5H,4H2,1-2H3
• InChI Key： ZOSKXPLVGAXBFJ-UHFFFAOYSA-N
• SMILES： FC(C(=C=O)C(=O)OCC(C)C)(F)F

Computed Properties

• Exact Mass: 210.05037
• Monoisotopic Mass: 210.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37